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Compound of Interest

Compound Name: SR-1903

Cat. No.: B610971

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SR-1903 is a synthetic small molecule that acts as a dual modulator of two key nuclear

receptors: Retinoic Acid Receptor-related Orphan Receptor γ (RORγ) and Liver X Receptor

(LXR). Specifically, it functions as an inverse agonist of RORγ and an agonist of LXR. This

unique polypharmacology allows SR-1903 to simultaneously suppress pro-inflammatory

pathways regulated by RORγ, particularly the differentiation of Th17 cells and the production of

interleukin-17 (IL-17), while promoting anti-inflammatory and metabolic pathways governed by

LXR. Preclinical studies in mouse models have demonstrated its therapeutic potential in

autoimmune diseases and metabolic disorders.

These application notes provide a comprehensive guide for the utilization of SR-1903 in

preclinical animal models, focusing on established protocols for collagen-induced arthritis (CIA)

and high-fat diet-induced obesity (DIO).
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SR-1903's dual activity on RORγ and LXR provides a multi-faceted approach to modulating

immune responses and metabolic processes.

RORγ Inverse Agonism: RORγ is a master regulator of Th17 cell differentiation, a subset of T

helper cells that play a critical role in the pathogenesis of many autoimmune diseases. By

acting as an inverse agonist, SR-1903 binds to RORγ and reduces its transcriptional activity.

This leads to the inhibition of Th17 cell development and a subsequent decrease in the

production of pro-inflammatory cytokines such as IL-17A, IL-17F, and IL-22.

LXR Agonism: LXRs (LXRα and LXRβ) are nuclear receptors that play a pivotal role in

cholesterol homeostasis, lipid metabolism, and the regulation of inflammation. As an LXR

agonist, SR-1903 activates these receptors, leading to the transcription of genes involved in

reverse cholesterol transport (e.g., ABCA1, ABCG1) and the suppression of inflammatory

gene expression in macrophages.

The combined effect of RORγ inhibition and LXR activation results in a synergistic anti-

inflammatory and metabolic-modulating effect.
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Figure 1: Simplified signaling pathway of SR-1903. SR-1903 acts as an inverse agonist of

RORγ, inhibiting Th17 differentiation and IL-17 production, and as an agonist of LXR,

promoting cholesterol efflux and anti-inflammatory gene expression.

Physicochemical Properties and Formulation
Note: Publicly available data on the optimal solvent for in vivo administration, pharmacokinetics

(PK), and toxicology of SR-1903 is limited. The following recommendations are based on

general practices for similar small molecules and should be empirically validated by the

researcher.
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Property Data

Solubility

Data not widely available. Researchers should

perform solubility tests in various vehicles (e.g.,

DMSO, ethanol, Tween 80, polyethylene glycol,

corn oil) to determine a suitable formulation for

the desired route of administration.

In Vivo Vehicle (Suggested)

A common vehicle for oral or intraperitoneal

administration of hydrophobic small molecules is

a suspension in 0.5% carboxymethylcellulose

(CMC) in water, or a solution in a mixture of

DMSO, Tween 80, and saline. The final

concentration of DMSO should be kept low

(typically <10%) to avoid toxicity.

Pharmacokinetics (PK)

Crucial Data Gap: No publicly available data on

the absorption, distribution, metabolism, and

excretion (ADME) of SR-1903 in animal models.

It is strongly recommended to conduct a

preliminary PK study to determine the half-life,

bioavailability, and optimal dosing frequency.

Toxicology

Crucial Data Gap: No publicly available

toxicology data. Researchers must conduct

dose-range-finding studies to determine the

maximum tolerated dose (MTD) and to monitor

for any signs of toxicity during the study.

Experimental Protocols
Collagen-Induced Arthritis (CIA) in Mice
The CIA model is a widely used preclinical model for rheumatoid arthritis, characterized by

chronic inflammation of the joints.

Experimental Workflow:
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Monitoring and Endpoints

Analysis

Day 0: Primary Immunization
(Bovine Type II Collagen in CFA)

Day 21: Booster Immunization
(Bovine Type II Collagen in IFA)

Onset of Arthritis (approx. Day 28-35):
Begin SR-1903 or Vehicle Treatment

Daily or Twice Daily Dosing
(e.g., 20 mg/kg, i.p.)

Monitor Body Weight, Clinical Score,
and Paw Thickness (3x/week)

Endpoint (e.g., Day 42-56):
Collect Blood and Paws

Histology of Joints
Cytokine Analysis (Serum)

Anti-Collagen Antibody Titer
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Figure 2: Experimental workflow for the collagen-induced arthritis (CIA) model with SR-1903
treatment.

Methodology:

Animal Model: DBA/1J mice (male, 8-10 weeks old) are highly susceptible to CIA.

Induction of Arthritis:

Primary Immunization (Day 0): Emulsify bovine type II collagen (100 µg) in Complete

Freund's Adjuvant (CFA). Administer 100 µL of the emulsion intradermally at the base of

the tail.

Booster Immunization (Day 21): Emulsify bovine type II collagen (100 µg) in Incomplete

Freund's Adjuvant (IFA). Administer 100 µL of the emulsion intradermally at the base of the

tail.

SR-1903 Administration:

Dose: A previously reported effective dose is 20 mg/kg, administered twice daily. However,

this should be optimized based on MTD studies.

Route: Intraperitoneal (i.p.) injection is a common route. Oral gavage (p.o.) may also be

considered, pending PK data.

Schedule: Begin treatment upon the first signs of arthritis (typically around day 28-35) and

continue for a predefined period (e.g., 14-21 days).

Monitoring and Assessment:

Clinical Score: Score arthritis severity in each paw on a scale of 0-4 (0=normal, 1=mild

swelling/erythema, 2=moderate swelling/erythema, 3=severe swelling/erythema of the

entire paw, 4=ankylosis). The maximum score per mouse is 16.

Paw Thickness: Measure the thickness of the hind paws using a digital caliper.

Body Weight: Monitor body weight as an indicator of general health.
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Endpoint Analysis:

Histology: Collect hind paws, fix in formalin, decalcify, and embed in paraffin. Stain

sections with Hematoxylin and Eosin (H&E) to assess inflammation, pannus formation,

and bone/cartilage erosion.

Serology: Collect blood to measure serum levels of anti-collagen antibodies and

inflammatory cytokines (e.g., IL-17, TNF-α, IL-6).

Quantitative Data from a Representative Study:

Parameter Vehicle Control SR-1903 (20 mg/kg, b.i.d.)

Arthritis Score (Mean ± SEM) High Significantly Reduced[1][2]

Paw Swelling (mm, Mean ±

SEM)
Increased Significantly Reduced[1][2]

High-Fat Diet-Induced Obesity (DIO) in Mice
The DIO model is used to study obesity and its metabolic complications, such as insulin

resistance and dyslipidemia.

Methodology:

Animal Model: C57BL/6J mice (male, 6-8 weeks old) are commonly used as they are prone

to developing obesity on a high-fat diet.

Induction of Obesity:

Feed mice a high-fat diet (HFD), typically with 45-60% of calories from fat, for a period of

8-12 weeks to induce obesity and metabolic dysfunction. A control group should be fed a

standard chow diet.

SR-1903 Administration:

Dose: The optimal dose for metabolic effects needs to be determined. A starting point

could be similar to that used in the CIA model (e.g., 20 mg/kg), but a dose-response study
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is recommended.

Route: Oral gavage is a common and clinically relevant route for metabolic studies.

Schedule: Administer SR-1903 or vehicle daily for a period of 4-8 weeks.

Monitoring and Assessment:

Body Weight and Food Intake: Monitor weekly.

Glucose Homeostasis: Perform an intraperitoneal glucose tolerance test (IPGTT) and an

insulin tolerance test (ITT) at baseline and at the end of the treatment period.

Body Composition: Measure fat and lean mass using techniques like DEXA or NMR.

Endpoint Analysis:

Serum Analysis: Collect blood to measure levels of glucose, insulin, total cholesterol, LDL,

HDL, and triglycerides.

Tissue Analysis: Collect liver and adipose tissue for histological analysis (e.g., H&E

staining for lipid accumulation) and gene expression analysis of LXR target genes (e.g.,

Abca1, Scd1).

Quantitative Data from a Representative Study:

Parameter High-Fat Diet + Vehicle High-Fat Diet + SR-1903

Body Weight Gain (g) Increased Reduced[1][2]

Fat Mass (g) Increased Reduced[1][2]

Blood Glucose (IPGTT, AUC) Elevated Reduced[1][2]

Total Cholesterol (mg/dL) Elevated Reduced[1][2]

LDL Cholesterol (mg/dL) Elevated Reduced[1][2]

Conclusion
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SR-1903 represents a promising therapeutic candidate with a novel dual mechanism of action.

The protocols outlined above provide a framework for evaluating its efficacy in preclinical

models of autoimmunity and metabolic disease. However, researchers are strongly urged to

conduct preliminary studies to establish a suitable vehicle, determine the pharmacokinetic

profile, and assess the safety and tolerability of SR-1903 before embarking on large-scale

efficacy studies. Careful experimental design and thorough endpoint analysis will be critical to

fully elucidating the therapeutic potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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